Cas no 21133-22-2 (3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)-)
21133-22-2 structure
Product Name:3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)-
CAS No:21133-22-2
MF:C13H22O3
MW:226.311984539032
CID:1402366
PubChem ID:57693788
Update Time:2025-04-20
3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)-
- 1,5-bis(oxolan-2-yl)pentan-3-one
- 1,5-ditetrahydrofurylpentan3-one
- SCHEMBL12897250
- DTXSID10727554
- 21133-22-2
-
- Inchi: 1S/C13H22O3/c14-11(5-7-12-3-1-9-15-12)6-8-13-4-2-10-16-13/h12-13H,1-10H2
- InChI Key: HJVYYGDXIUORHP-UHFFFAOYSA-N
- SMILES: O1CCCC1CCC(CCC1CCCO1)=O
Computed Properties
- Exact Mass: 226.15696
- Monoisotopic Mass: 226.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)- Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
21133-22-2 (3-Pentanone, 1,5-bis(tetrahydro-2-furanyl)-) Related Products
- 158836-67-0(4-Propoxycyclohexanone)
- 69697-46-7(4-(propan-2-yloxy)cyclohexan-1-one)
- 23510-92-1(4-Ethoxycyclohexanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent